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Compound of Interest

Compound Name: 3-(4-Bromophenyl)morpholine

Cat. No.: B1378983 Get Quote

The convergence of the morpholine and 4-bromophenyl moieties presents a promising platform

for the development of novel anticancer agents. The morpholine ring, a saturated heterocycle,

is frequently incorporated into drug candidates to enhance properties such as aqueous

solubility, metabolic stability, and bioavailability.[2] Its presence can lead to favorable

interactions with biological targets.[3] The 4-bromophenyl group, on the other hand, is an

essential structural feature for the anticancer activity of certain molecules, contributing to their

cytotoxic effects.[4]

Derivatives built upon this scaffold have demonstrated a range of anticancer activities across

various cancer cell lines, including but not limited to breast (MCF-7, MDA-MB-231), lung

(A549), colon (HT-29), and neuroblastoma (SHSY-5Y).[5][6][7] The anticancer effects of these

derivatives are often attributed to their ability to induce programmed cell death (apoptosis) and

to halt the proliferation of cancer cells by arresting the cell cycle.[6][7][8][9]

Unraveling the Mechanisms of Action
The anticancer properties of (4-Bromophenyl)morpholine derivatives are underpinned by their

interference with critical cellular processes that are often dysregulated in cancer. The primary

mechanisms observed are the induction of apoptosis and the promotion of cell cycle arrest.

Induction of Apoptosis
Apoptosis is a regulated process of cell death that is essential for normal tissue homeostasis.

Cancer cells often develop mechanisms to evade apoptosis, leading to their uncontrolled

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1378983?utm_src=pdf-interest
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/a-2547-8990
https://pubmed.ncbi.nlm.nih.gov/31978684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9699044/
https://pubs.acs.org/doi/10.1021/acsomega.5c03795
https://pmc.ncbi.nlm.nih.gov/articles/PMC9132193/
https://pubmed.ncbi.nlm.nih.gov/35694693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9132193/
https://pubmed.ncbi.nlm.nih.gov/35694693/
https://www.researchgate.net/publication/361228158_2-3-Bromophenyl-8-fluoroquinazoline-4-carboxylic_Acid_as_a_Novel_and_Selective_Aurora_A_Kinase_Inhibitory_Lead_with_Apoptosis_Properties_Design_Synthesis_In_Vitro_and_In_Silico_Biological_Evaluation
https://www.mdpi.com/2075-1729/12/6/876
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1378983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


growth. Several derivatives of (4-Bromophenyl)morpholine have been shown to reinstate this

process in cancer cells.[6][7][8][9] The induction of apoptosis by these compounds can be

triggered through various signaling cascades, often culminating in the activation of caspases, a

family of proteases that execute the apoptotic program. A generalized pathway for the induction

of apoptosis by a hypothetical (4-Bromophenyl)morpholine derivative is depicted below.
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Cellular Response to (4-Bromophenyl)morpholine Derivative
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Experimental Workflow for Anticancer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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